Cas no 2548988-16-3 (6-[5-(3,5-dimethoxybenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine)

• Product Name: 6-[5-(3,5-dimethoxybenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine
• CAS No: 2548988-16-3
• MF: C₂₁H₂₄N₆O₃
• MW: 408.453663825989
• CID: 5311688
• PubChem ID: 154830850
• Update Time: 2025-07-15

6-[5-(3,5-dimethoxybenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 2548988-16-3
• 6-[5-(3,5-dimethoxybenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine
• AKOS040728136
• F6783-4967
• (3,5-Dimethoxyphenyl)[hexahydro-5-(9-methyl-9H-purin-6-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]methanone

• Inchi： 1S/C21H24N6O3/c1-25-12-24-18-19(25)22-11-23-20(18)26-7-14-9-27(10-15(14)8-26)21(28)13-4-16(29-2)6-17(5-13)30-3/h4-6,11-12,14-15H,7-10H2,1-3H3
• InChI Key： KDPWJLDWDWGUPY-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC(OC)=C1)(N1CC2CN(C3=C4C(=NC=N3)N(C)C=N4)CC2C1)=O

Computed Properties

• Exact Mass: 408.19098865g/mol
• Monoisotopic Mass: 408.19098865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 666.2±65.0 °C(Predicted)
• pka: 7.24±0.10(Predicted)

Additional information on 6-[5-(3,5-dimethoxybenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

Comprehensive Analysis of 6-[5-(3,5-dimethoxybenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine (CAS No. 2548988-16-3)

The compound 6-[5-(3,5-dimethoxybenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine (CAS No. 2548988-16-3) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique pyrrolo[3,4-c]pyrrole core, coupled with a purine moiety, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, as these areas remain at the forefront of biomedical research.

One of the most intriguing aspects of this compound is its 3,5-dimethoxybenzoyl group, which is known to enhance bioavailability and metabolic stability. This feature aligns with current trends in drug development, where improving pharmacokinetic properties is a key focus. The octahydropyrrolo[3,4-c]pyrrole scaffold, on the other hand, is a versatile building block that has been explored in the design of GPCR modulators and neurotransmitter receptor ligands. These attributes make CAS No. 2548988-16-3 a subject of ongoing research in both academic and industrial settings.

In recent years, the scientific community has shown a growing interest in small-molecule inhibitors for treating chronic diseases. The structural complexity of 6-[5-(3,5-dimethoxybenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine suggests it could play a role in addressing unmet medical needs, particularly in oncology and inflammatory disorders. Its mechanism of action, though not fully elucidated, is hypothesized to involve interference with cell signaling pathways, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including amide coupling and cyclization strategies. These methods are widely discussed in drug synthesis forums and are frequently searched by chemists looking for innovative scaffold diversification techniques. The presence of the purine ring also opens doors to nucleoside analog research, another area of high interest due to its relevance in antiviral and anticancer drug development.

The compound's CAS No. 2548988-16-3 is often queried in databases alongside terms like structure-activity relationship (SAR) and molecular docking, reflecting the demand for deeper insights into its biological interactions. As the pharmaceutical industry shifts toward precision medicine, molecules like this one are being scrutinized for their potential to deliver targeted therapies with fewer side effects.

In conclusion, 6-[5-(3,5-dimethoxybenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine represents a fascinating case study in the intersection of medicinal chemistry and drug design. Its multifaceted structure and potential applications make it a valuable subject for further investigation, particularly in the context of personalized healthcare and next-generation therapeutics. As research progresses, this compound may well emerge as a cornerstone in the development of novel treatments for some of today's most challenging medical conditions.